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Get Quote

The responsible management and disposal of chemical waste are paramount to ensuring a

safe and compliant laboratory environment. This guide provides essential procedural

information for the proper disposal of HL22, with a focus on operational and logistical planning

for researchers, scientists, and drug development professionals. Due to the generic

designation "HL22," which can refer to multiple substances, this document will focus on the

procedures for Halocarbon 22 (Chlorodifluoromethane), a common laboratory refrigerant, while

also providing a general framework for hazardous waste disposal.

Immediate Safety and Handling Protocols
Before initiating any disposal procedure, it is crucial to consult the Safety Data Sheet (SDS)

specific to the chemical in use. For Halocarbon 22, the SDS provides critical safety information.

Key Safety Precautions for Halocarbon 22:

Physical Hazards: Cylinders containing Halocarbon 22 should be protected from physical

damage. Do not drag, roll, slide, or drop them. Use a suitable hand truck for moving

cylinders.[1]
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Personal Protective Equipment (PPE): Workers should wash their hands and face before

eating, drinking, or smoking in areas where this material is handled. Contaminated clothing

and protective equipment should be removed before entering eating areas.[1]

First Aid: In case of contact with the liquid form, which can cause frostbite-like burns, warm

the frozen tissues slowly with lukewarm water and seek medical attention. If inhaled,

especially decomposition products from a fire, the exposed person may need to be kept

under medical surveillance for 48 hours as symptoms can be delayed.[1]

Storage: Store in a segregated and approved area away from direct sunlight in a dry, cool,

and well-ventilated location. Keep containers tightly closed and sealed until ready for use.[1]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for Halocarbon 22

(Chlorodifluoromethane).

Property Value Source

Chemical Name Chlorodifluoromethane [1]

Synonyms HCFC-22, R-22, Freon 22 [1]

CAS Number 75-45-6 [1]

ACGIH TLV (TWA) 1000 ppm (8 hours) [1]

NIOSH REL (TWA) 1000 ppm (10 hours) [1]

NIOSH REL (STEL) 1250 ppm (15 minutes) [1]

OSHA PEL (TWA) 1000 ppm (8 hours) [1]

Standard Operating Procedure for HL22 Disposal
The disposal of chemical waste like HL22 must adhere to institutional, local, and federal

regulations. The following is a generalized protocol for laboratories.

Step 1: Waste Identification and Segregation
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Clearly identify the waste material. If it is a mixture, list all components and their approximate

percentages.

Do not mix incompatible waste streams. For instance, acids must be kept separate from

bases and cyanides.[2]

Segregate halogenated solvents from non-halogenated solvents.[3]

Step 2: Container Selection and Labeling

Use a container that is compatible with the chemical waste. Avoid using metal containers for

corrosive waste.[2] The original container is often a suitable choice.[3]

Ensure the container is in good condition and can be securely closed.[3]

Label the waste container at the time the first waste is added with a "Hazardous Waste"

label.[2] The label should include the chemical name(s) and any associated hazards (e.g.,

corrosive, flammable).

Step 3: Waste Accumulation and Storage

Store waste containers in a designated and well-ventilated satellite accumulation area.

Keep waste containers closed except when adding waste.[3]

Store containers in secondary containment to prevent spills.[3]

Step 4: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) office to schedule a waste

pickup.[3]

Provide the EHS office with a complete and accurate description of the waste.

Follow any specific instructions provided by the EHS office for pickup.

Experimental Workflow for Disposal
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The following diagram illustrates the decision-making process and workflow for the proper

disposal of laboratory chemical waste.
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Caption: Workflow for the safe disposal of laboratory chemical waste.

By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of HL22 and other hazardous chemical waste, thereby protecting themselves, their

colleagues, and the environment. Always prioritize safety and consult with your institution's

EHS department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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